3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol

• Molecular Formula: C8H12BrNOS
• Molecular Weight: 250.16 g/mol
• IUPAC Name: 3-amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C8H12BrNOS/c1-5(3-10)8(11)6-2-7(9)12-4-6/h2,4-5,8,11H,3,10H2,1H3
• InChI Key: FSBSPICGAPFNRT-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C1=CSC(=C1)Br)O

Description

3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol is an amino alcohol derivative featuring a brominated thiophene ring. Its molecular formula is C₈H₁₂BrNOS (molecular weight: 250.16 g/mol). The compound’s structure includes a thiophene heterocycle substituted with bromine at the 5-position, an amino group (-NH₂), and a secondary alcohol (-OH) at the 1-position of the propanol chain. This compound is likely used in pharmaceutical intermediate synthesis, leveraging its functional groups for further derivatization .

Biological Activity

3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with biological targets, mechanisms of action, and implications for therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol is $C_8H_{12}BrNOS$, with a molecular weight of approximately 250.16 g/mol. The presence of an amino group, a brominated thiophene ring, and a branched alcohol moiety contributes to its chemical reactivity and potential biological activity.

Property	Value
Molecular Formula	C8H12BrNOS
Molecular Weight	250.16 g/mol
Structural Features	Amino group, Brominated thiophene ring

Research indicates that 3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol interacts with various biological targets, including enzymes and receptors. The bromine atom in the thiophene ring enhances its binding affinity and reactivity, which may contribute to its biological effects.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
• Receptor Modulation : It may act as a modulator for certain receptors, impacting signaling pathways related to various physiological processes.

Antimicrobial Activity

Studies have shown that compounds similar to 3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol exhibit notable antimicrobial properties. The presence of the brominated thiophene moiety is believed to enhance these effects by increasing lipophilicity and facilitating membrane penetration.

Anticancer Potential

There is emerging evidence that this compound may have anticancer properties. Preliminary studies suggest that it can induce apoptosis in cancer cells through mechanisms involving reactive oxygen species (ROS) generation and modulation of apoptotic pathways.

Case Studies

• Antimicrobial Efficacy : A study evaluating various derivatives of brominated thiophenes demonstrated that compounds with similar structures to 3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol exhibited significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values indicated effective inhibition at low concentrations.
• Anticancer Activity : In vitro studies have shown that treatment with 3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol leads to reduced viability in various cancer cell lines. Mechanistic studies revealed that the compound triggers mitochondrial dysfunction, leading to increased apoptosis rates.

Comparative Analysis

To further understand the biological activity of 3-Amino-1-(5-bromothiophen-3-yl)-2-methylpropan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Key Features	Biological Activity
3-Amino-1-(5-chlorothiophen-3-yl)-2-methylpropan-1-ol	Chlorine instead of bromine; different reactivity	Moderate antimicrobial activity
3-Amino-1-(5-fluorothiophen-3-yl)-2-methylpropan-1-ol	Fluorine enhances lipophilicity; potential for better bioavailability	Enhanced anticancer activity
3-Amino-1-(5-bromothiophen-2-YL)-2-methylpropan-1-Ol	Variation in thiophene substitution pattern	Different chemical properties affecting activity

Comparison with Similar Compounds

Thiophene vs. Furan Analogs

• Electronic Properties : The thiophene-based compound exhibits greater electron density due to sulfur’s polarizability compared to the furan analog’s oxygen atom. This enhances its stability in electrophilic substitution reactions .
• Reactivity : Bromine at the 5-position in both thiophene and furan derivatives facilitates nucleophilic aromatic substitution. However, sulfur’s larger atomic size in thiophene may slow reaction kinetics relative to furan .

Phenyl-Substituted Derivative

• Solubility: The methoxy group in 3-Amino-3-(5-bromo-2-methoxyphenyl)propan-1-ol increases polarity, improving solubility in polar solvents (e.g., methanol or DMSO) compared to the hydrophobic thiophene analog .
• Stereochemical Complexity : The phenyl derivative lacks defined stereocenters, unlike the thiophene compound, which has two stereocenters. This may simplify synthesis but reduce selectivity in chiral environments .

Complex Benzothiazole-Pyrazole Hybrid

• Bioactivity: The benzothiazole-pyrazole hybrid () includes a propanoyl thioether and cyano group, which are associated with antimicrobial or enzyme inhibitory activity. This contrasts with the simpler amino alcohol functionality of the target compound, suggesting divergent applications .